Cas no 1805334-14-8 (4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine)

• Product Name: 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine
• CAS No: 1805334-14-8
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4916890
• Update Time: 2025-08-05

4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine

• Inchi： 1S/C7H8F2N2O/c1-3-4(10)2-5(6(8)9)11-7(3)12/h2,6H,1H3,(H3,10,11,12)
• InChI Key： JBZJSXRMTIFLPR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C)C(N1)=O)N)F

Computed Properties

• Exact Mass: 174.06046921 g/mol
• Monoisotopic Mass: 174.06046921 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1
• Molecular Weight: 174.15

Additional information on 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine

4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine: A Comprehensive Overview

The compound CAS No. 1805334-14-8, also known as 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the pyridine derivative family, characterized by its six-membered aromatic ring with one nitrogen atom. The presence of multiple functional groups, including an amino group, a difluoromethyl group, a hydroxyl group, and a methyl group, makes it a versatile molecule with unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its applications in drug discovery and material science. The structure of 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine is particularly interesting due to the strategic placement of these functional groups, which can influence its reactivity and bioavailability. The amino group at position 4 and the hydroxyl group at position 2 contribute to hydrogen bonding capabilities, while the difluoromethyl group at position 6 introduces electron-withdrawing effects that can modulate the molecule's electronic properties.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various chemical reactions and formulations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents.

The synthesis of CAS No. 1805334-14-8 typically involves multi-step processes that include nucleophilic substitution, oxidation, and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. For instance, the introduction of the difluoromethyl group has been achieved through electrophilic fluorination techniques, which are both efficient and environmentally friendly.

Beyond its chemical synthesis, this compound has shown promising results in biological assays. In vitro studies have demonstrated its ability to inhibit key enzymes involved in viral replication and cancer cell proliferation. These findings suggest that 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine could serve as a lead compound for developing novel therapeutic agents. Furthermore, its structural flexibility allows for further modifications to enhance its pharmacokinetic properties, such as bioavailability and half-life.

In conclusion, CAS No. 1805334-14-8, or 4-Amino-6-(difluoromethyl)-2-hydroxy-3-methylpyridine, represents a significant advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique combination of functional groups and favorable physical properties positions it as a valuable tool for researchers seeking innovative solutions in these fields.